1-[(2R,3Ar,5R,6S,6aR)-6-hydroxy-2-(trichloromethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol
1-[(2R,3Ar,5R,6S,6aR)-6-hydroxy-2-(trichloromethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol
Alpha-Chloralose is an avicide, and a rodenticide used to kill mice in temperatures below 15 °C. It is also widely used in neuroscience and veterinary medicine as an anesthetic and sedative.
Brand Name:
Vulcanchem
CAS No.:
15879-93-3
VCID:
VC0518098
InChI:
InChI=1S/C8H11Cl3O6/c9-8(10,11)7-16-5-3(14)4(2(13)1-12)15-6(5)17-7/h2-7,12-14H,1H2/t2?,3-,4+,5+,6+,7+/m0/s1
SMILES:
C(C(C1C(C2C(O1)OC(O2)C(Cl)(Cl)Cl)O)O)O
Molecular Formula:
C8H11Cl3O6
Molecular Weight:
309.5 g/mol
1-[(2R,3Ar,5R,6S,6aR)-6-hydroxy-2-(trichloromethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol
CAS No.: 15879-93-3
Inhibitors
VCID: VC0518098
Molecular Formula: C8H11Cl3O6
Molecular Weight: 309.5 g/mol
Purity: 98%
CAS No. | 15879-93-3 |
---|---|
Product Name | 1-[(2R,3Ar,5R,6S,6aR)-6-hydroxy-2-(trichloromethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol |
Molecular Formula | C8H11Cl3O6 |
Molecular Weight | 309.5 g/mol |
IUPAC Name | 1-[(2R,3aR,5R,6S,6aR)-6-hydroxy-2-(trichloromethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]ethane-1,2-diol |
Standard InChI | InChI=1S/C8H11Cl3O6/c9-8(10,11)7-16-5-3(14)4(2(13)1-12)15-6(5)17-7/h2-7,12-14H,1H2/t2?,3-,4+,5+,6+,7+/m0/s1 |
Standard InChIKey | OJYGBLRPYBAHRT-ZMKYHYQQSA-N |
Isomeric SMILES | C([C@H]([C@@H]1[C@@H]([C@@H]2[C@H](O1)O[C@@H](O2)C(Cl)(Cl)Cl)O)O)O |
SMILES | C(C(C1C(C2C(O1)OC(O2)C(Cl)(Cl)Cl)O)O)O |
Canonical SMILES | C(C(C1C(C2C(O1)OC(O2)C(Cl)(Cl)Cl)O)O)O |
Appearance | Solid powder |
Melting Point | 183.0 °C |
Description | Alpha-Chloralose is an avicide, and a rodenticide used to kill mice in temperatures below 15 °C. It is also widely used in neuroscience and veterinary medicine as an anesthetic and sedative. |
Purity | 98% |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | alpha Chloralose alpha-Chloralose Anhydroglucochloral beta Chloralose beta-Chloralose Chloralose Glucochloral Glucochloralose |
Reference | 1: Low LA, Bauer LC, Klaunberg BA. Comparing the Effects of Isoflurane and Alpha Chloralose upon Mouse Physiology. PLoS One. 2016 May 5;11(5):e0154936. doi: 10.1371/journal.pone.0154936. eCollection 2016. PubMed PMID: 27148970; PubMed Central PMCID: PMC4858227. 2: Leporati M, Salomone A, Golè G, Vincenti M. Determination of Anticoagulant Rodenticides and α-Chloralose in Human Hair. Application to a Real Case. J Anal Toxicol. 2016 May;40(4):277-85. doi: 10.1093/jat/bkw019. Epub 2016 Mar 16. PubMed PMID: 26984200. 3: Beam DM, Neto-Neves EM, Stubblefield WB, Alves NJ, Tune JD, Kline JA. Comparison of isoflurane and α-chloralose in an anesthetized swine model of acute pulmonary embolism producing right ventricular dysfunction. Comp Med. 2015 Feb;65(1):54-61. PubMed PMID: 25730758; PubMed Central PMCID: PMC4396930. 4: Hartup BK, Schneider L, Engels JM, Hayes MA, Barzen JA. Capture of sandhill cranes using alpha-chloralose: a 10-year follow-up. J Wildl Dis. 2014 Jan;50(1):143-5. doi: 10.7589/2013-06-140. Epub 2013 Oct 25. PubMed PMID: 24171579. 5: Kullmann FA, Wells GI, Langdale CL, Zheng J, Thor KB. Stability of the acetic acid-induced bladder irritation model in alpha chloralose-anesthetized female cats. PLoS One. 2013 Sep 9;8(9):e73771. doi: 10.1371/journal.pone.0073771. eCollection 2013. PubMed PMID: 24040064; PubMed Central PMCID: PMC3767621. 6: Matsuura T, Iwata S, Shin MC, Wakita M, Ogawa SK, Akaike N. Different effects of α-chloralose on spontaneous and evoked GABA release in rat hippocampal CA1 neurons. Brain Res Bull. 2011 May 30;85(3-4):180-8. doi: 10.1016/j.brainresbull.2011.03.022. Epub 2011 Mar 29. PubMed PMID: 21453759. 7: Alonso Bde C, Makarova T, Hess A. On the use of α-chloralose for repeated BOLD fMRI measurements in rats. J Neurosci Methods. 2011 Feb 15;195(2):236-40. doi: 10.1016/j.jneumeth.2010.12.010. Epub 2010 Dec 14. PubMed PMID: 21163302. 8: Williams KA, Magnuson M, Majeed W, LaConte SM, Peltier SJ, Hu X, Keilholz SD. Comparison of alpha-chloralose, medetomidine and isoflurane anesthesia for functional connectivity mapping in the rat. Magn Reson Imaging. 2010 Sep;28(7):995-1003. doi: 10.1016/j.mri.2010.03.007. Epub 2010 Apr 24. PubMed PMID: 20456892; PubMed Central PMCID: PMC3740561. 9: Tsurugizawa T, Uematsu A, Uneyama H, Torii K. Effects of isoflurane and alpha-chloralose anesthesia on BOLD fMRI responses to ingested L-glutamate in rats. Neuroscience. 2010 Jan 13;165(1):244-51. doi: 10.1016/j.neuroscience.2009.10.006. Epub 2009 Oct 9. PubMed PMID: 19819307. 10: Kufahl PR, Pentkowski NS, Heintzelman K, Neisewander JL. Cocaine-induced Fos expression is detectable in the frontal cortex and striatum of rats under isoflurane but not alpha-chloralose anesthesia: implications for FMRI. J Neurosci Methods. 2009 Jul 30;181(2):241-8. doi: 10.1016/j.jneumeth.2009.05.012. Epub 2009 May 23. PubMed PMID: 19467261; PubMed Central PMCID: PMC2748745. 11: Sommers MG, van Egmond J, Booij LH, Heerschap A. Isoflurane anesthesia is a valuable alternative for alpha-chloralose anesthesia in the forepaw stimulation model in rats. NMR Biomed. 2009 May;22(4):414-8. doi: 10.1002/nbm.1351. PubMed PMID: 19003937. 12: Wang K, Zheng C, Wu C, Gao M, Liu Q, Yang K, Ellsworth K, Xu L, Wu J. alpha-Chloralose diminishes gamma oscillations in rat hippocampal slices. Neurosci Lett. 2008 Aug 15;441(1):66-71. doi: 10.1016/j.neulet.2008.06.014. Epub 2008 Jun 8. PubMed PMID: 18597935. 13: Aburto-Luna V, Meza-León RL, Bernès S. (R)-3,4,5-Tride-oxy-5,6-didehydro-1,2-O-(2,2,2-trichloro-ethyl-idene)-α-d-gluco-f uran-ose-6,3-carbolactone: a new derivative of α-chloralose. Acta Crystallogr Sect E Struct Rep Online. 2008 Aug 20;64(Pt 9):o1784. doi: 10.1107/S1600536808026196. PubMed PMID: 21201764; PubMed Central PMCID: PMC2960566. 14: Luckl J, Keating J, Greenberg JH. Alpha-chloralose is a suitable anesthetic for chronic focal cerebral ischemia studies in the rat: a comparative study. Brain Res. 2008 Jan 29;1191:157-67. Epub 2007 Nov 28. PubMed PMID: 18096143; PubMed Central PMCID: PMC2266075. 15: Shih YY, Chen YY, Chen JM, Lung Y, Chen JY, Chang C, Chen JC, Jaw FS. Exploring nociceptive response by BOLD fMRI in alpha-chloralose anesthetized rats. Conf Proc IEEE Eng Med Biol Soc. 2006;1:33-6. PubMed PMID: 17946376. 16: Lawrence J, Stroman PW, Malisza KL. Functional MRI of the cervical spinal cord during noxious and innocuous thermal stimulation in the alpha-chloralose- and halothane-anesthetized rat. Magn Reson Imaging. 2008 Jan;26(1):1-10. Epub 2007 Jun 22. PubMed PMID: 17587529. 17: Lawrence J, Stroman PW, Malisza KL. Comparison of functional activity in the rat cervical spinal cord during alpha-chloralose and halothane anesthesia. Neuroimage. 2007 Feb 15;34(4):1665-72. Epub 2007 Jan 3. PubMed PMID: 17204434. 18: Yang J, Shen J. Increased oxygen consumption in the somatosensory cortex of alpha-chloralose anesthetized rats during forepaw stimulation determined using MRS at 11.7 Tesla. Neuroimage. 2006 Sep;32(3):1317-25. Epub 2006 Jun 21. PubMed PMID: 16797191. 19: Segev G, Yas-Natan E, Shlosberg A, Aroch I. Alpha-chloralose poisoning in dogs and cats: a retrospective study of 33 canine and 13 feline confirmed cases. Vet J. 2006 Jul;172(1):109-13. PubMed PMID: 16772135. 20: Xu S, Yang J, Li CQ, Zhu W, Shen J. Metabolic alterations in focally activated primary somatosensory cortex of alpha-chloralose-anesthetized rats measured by 1H MRS at 11.7 T. Neuroimage. 2005 Nov 1;28(2):401-9. Epub 2005 Sep 22. PubMed PMID: 16182571. |
PubChem Compound | 2723807 |
Last Modified | Nov 11 2021 |
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